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Compound of Interest

Compound Name: 2-Chloro-4'-methylbenzophenone

CAS No.: 5953-00-4

Cat. No.: B189140

Get Quote

This in-depth technical guide provides a comprehensive analysis of the spectroscopic

characteristics of 2-Chloro-4'-methylbenzophenone. Designed for researchers, scientists,

and professionals in drug development, this document synthesizes theoretical predictions with

established principles of spectroscopic interpretation to offer a robust understanding of its

molecular structure and behavior. In the absence of publicly available experimental spectra for

this specific compound, this guide leverages predictive models and comparative data from

structurally analogous compounds to elucidate its Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS) profiles.

Introduction to 2-Chloro-4'-methylbenzophenone
2-Chloro-4'-methylbenzophenone is a diaryl ketone, a class of compounds with significant

applications in organic synthesis, photochemistry, and medicinal chemistry. Its structure,

featuring a benzoyl group substituted with a chlorine atom and a tolyl group, suggests a

complex and informative spectroscopic signature. Understanding this signature is paramount

for its identification, purity assessment, and the elucidation of its role in various chemical

reactions.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an indispensable tool for delineating the carbon-hydrogen framework of a

molecule. The predicted ¹H and ¹³C NMR spectra of 2-Chloro-4'-methylbenzophenone are

detailed below, with chemical shifts referenced to tetramethylsilane (TMS).

Predicted ¹H NMR Spectrum
The proton NMR spectrum is anticipated to reveal nine distinct signals corresponding to the

aromatic and methyl protons. The chemical shifts are influenced by the electron-withdrawing

effect of the carbonyl and chloro groups and the electron-donating nature of the methyl group.

Table 1: Predicted ¹H NMR Data for 2-Chloro-4'-methylbenzophenone in CDCl₃

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~7.80 d 2H H-2', H-6'

~7.50-7.60 m 1H H-6

~7.35-7.45 m 3H H-3, H-4, H-5

~7.30 d 2H H-3', H-5'

~2.45 s 3H -CH₃

Note: These are predicted values and may vary slightly from experimental data.

Interpretation and Rationale:

The protons on the 4'-methylbenzoyl ring (H-2', H-6', H-3', H-5') are expected to exhibit a

typical AA'BB' system, appearing as two doublets. The protons ortho to the carbonyl group (H-

2', H-6') will be the most deshielded due to the anisotropic effect of the C=O bond. The protons

on the 2-chlorobenzoyl ring will show more complex splitting patterns due to the influence of

both the carbonyl and the chloro substituents. The methyl protons will appear as a sharp singlet

in the upfield region. This prediction is supported by experimental data for 4-

methylbenzophenone, which shows aromatic protons in the range of 7.28-7.78 ppm and a

methyl singlet at 2.44 ppm[1].
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Predicted ¹³C NMR Spectrum
The ¹³C NMR spectrum is predicted to show 12 distinct signals, one for each unique carbon

environment. The carbonyl carbon is expected to be the most downfield signal.

Table 2: Predicted ¹³C NMR Data for 2-Chloro-4'-methylbenzophenone in CDCl₃

Chemical Shift (ppm) Assignment

~195-197 C=O

~144 C-4'

~138 C-1'

~137 C-1

~135 C-2

~132 C-3

~131 C-6

~130 C-2', C-6'

~129 C-3', C-5'

~128 C-4

~127 C-5

~21.7 -CH₃

Note: These are predicted values and may vary slightly from experimental data.

Interpretation and Rationale:

The chemical shift of the carbonyl carbon is characteristic of benzophenones. The quaternary

carbons (C-1, C-1', C-2, C-4') will have distinct chemical shifts. The presence of the electron-

withdrawing chlorine atom is expected to deshield the ortho and para carbons of the

chlorinated ring. The methyl carbon will appear at a characteristic upfield chemical shift. These

predictions are in line with the experimental data for 4-methylbenzophenone, which shows a
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carbonyl carbon at 196.5 ppm and a methyl carbon at 21.7 ppm[1]. The typical range for

carbon atoms in aromatic rings is between 125-150 ppm[2].

Infrared (IR) Spectroscopy
IR spectroscopy provides valuable information about the functional groups present in a

molecule. The IR spectrum of 2-Chloro-4'-methylbenzophenone is expected to be dominated

by a strong absorption band corresponding to the carbonyl stretching vibration.

Table 3: Predicted Characteristic IR Absorption Bands for 2-Chloro-4'-methylbenzophenone

Wavenumber (cm⁻¹) Intensity Assignment

~3050-3100 Medium-Weak Aromatic C-H Stretch

~2850-2960 Weak Aliphatic C-H Stretch (-CH₃)

~1660-1680 Strong C=O Stretch (Ketone)

~1590-1600 Medium Aromatic C=C Stretch

~1450-1500 Medium Aromatic C=C Stretch

~1100-1200 Medium-Strong C-Cl Stretch

~700-850 Strong C-H Bending (out-of-plane)

Interpretation and Rationale:

The most prominent peak will be the carbonyl stretch, which is characteristic of diaryl ketones.

Its exact position is influenced by the electronic effects of the substituents on the aromatic

rings. The presence of both electron-donating (methyl) and electron-withdrawing (chloro)

groups will modulate this frequency. The aromatic C-H stretching vibrations appear above 3000

cm⁻¹, while the aliphatic C-H stretching from the methyl group will be just below 3000 cm⁻¹.

The C-Cl stretch typically appears in the fingerprint region. The out-of-plane C-H bending

vibrations can provide information about the substitution pattern of the aromatic rings.

Mass Spectrometry (MS)
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Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its structural elucidation. For 2-Chloro-4'-methylbenzophenone,

electron ionization (EI) is a common technique.

Predicted Mass Spectrum Data:

Molecular Ion (M⁺): The molecular ion peak is expected at m/z 230, corresponding to the

molecular formula C₁₄H₁₁ClO. Due to the natural isotopic abundance of chlorine (³⁵Cl:³⁷Cl ≈

3:1), an M+2 peak at m/z 232 with approximately one-third the intensity of the molecular ion

peak is anticipated[3].

Major Fragment Ions: The fragmentation is likely to proceed through cleavage of the bonds

adjacent to the carbonyl group.

Table 4: Predicted Major Fragment Ions in the Mass Spectrum of 2-Chloro-4'-
methylbenzophenone

m/z Proposed Fragment

230/232 [C₁₄H₁₁ClO]⁺ (Molecular Ion)

195 [M - Cl]⁺

119 [C₇H₇CO]⁺ (p-toluoyl cation)

111/113 [C₆H₄Cl]⁺ (chlorophenyl cation)

91 [C₇H₇]⁺ (tropylium ion)

77 [C₆H₅]⁺ (phenyl cation)

Interpretation and Rationale:

The presence of the isotopic cluster for chlorine-containing fragments is a key diagnostic

feature. The most stable acylium ions are expected to be major fragments. The p-toluoyl cation

(m/z 119) is a likely prominent peak due to the stability of the benzyl-type cation. The

chlorobenzoyl cation would also be a significant fragment. Further fragmentation of these

primary ions can lead to the other observed smaller fragments. The fragmentation pattern of 4-

methylbenzophenone, which shows a base peak at m/z 119, supports this prediction[4].
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Experimental Protocols
The following are generalized, yet detailed, protocols for acquiring the spectroscopic data

discussed. These represent standard laboratory practices and should be adapted based on the

specific instrumentation available.

NMR Data Acquisition
Objective: To obtain high-resolution ¹H and ¹³C NMR spectra.

Methodology:

Sample Preparation:

Accurately weigh 5-10 mg of 2-Chloro-4'-methylbenzophenone for ¹H NMR, and 20-50

mg for ¹³C NMR[5].

Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃)

containing 0.03% (v/v) TMS in a clean, dry vial.

Transfer the solution to a 5 mm NMR tube. Ensure the sample height is adequate for the

spectrometer being used.

Instrument Setup:

Insert the NMR tube into the spectrometer.

Lock onto the deuterium signal of the CDCl₃.

Shim the magnetic field to achieve optimal homogeneity, indicated by a sharp and

symmetrical lock signal.

Data Acquisition:

Acquire the ¹H NMR spectrum using a standard pulse sequence. A sufficient number of

scans should be averaged to achieve a good signal-to-noise ratio.
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Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence. A larger

number of scans will be necessary due to the lower natural abundance of ¹³C.

Data Processing:

Apply Fourier transformation to the raw data.

Phase the spectra and perform baseline correction.

Calibrate the chemical shift scale using the TMS signal at 0 ppm.

Integrate the signals in the ¹H NMR spectrum.

IR Data Acquisition
Objective: To obtain a high-quality infrared spectrum to identify functional groups.

Methodology (Attenuated Total Reflectance - ATR):

Sample Preparation:

Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and

allowing it to dry completely.

Background Spectrum:

Acquire a background spectrum of the empty ATR crystal. This will be automatically

subtracted from the sample spectrum.

Sample Analysis:

Place a small amount of solid 2-Chloro-4'-methylbenzophenone onto the ATR crystal.

Apply pressure using the ATR press to ensure good contact between the sample and the

crystal[6].

Data Acquisition:
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Collect the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-

to-noise ratio. The typical spectral range is 4000-400 cm⁻¹.

Mass Spectrometry Data Acquisition
Objective: To determine the molecular weight and fragmentation pattern.

Methodology (Electron Ionization - EI):

Sample Introduction:

Introduce a small amount of the sample into the ion source. This can be done via a direct

insertion probe for solid samples or via a gas chromatograph (GC-MS) for volatile

samples[7].

Ionization:

Bombard the sample with a beam of high-energy electrons (typically 70 eV) to induce

ionization and fragmentation[8][9].

Mass Analysis:

The resulting ions are accelerated into a mass analyzer (e.g., quadrupole, time-of-flight).

The ions are separated based on their mass-to-charge ratio (m/z).

Detection:

The separated ions are detected, and a mass spectrum is generated, plotting ion intensity

versus m/z.

Visualizations
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Figure 2: General workflow for the spectroscopic analysis of 2-Chloro-4'-
methylbenzophenone.

Conclusion
This technical guide provides a detailed, albeit predictive, spectroscopic characterization of 2-
Chloro-4'-methylbenzophenone. By integrating theoretical predictions with comparative data

from analogous compounds, a comprehensive understanding of its NMR, IR, and MS profiles

has been established. The provided protocols offer a standardized approach for the

experimental verification of these predictions. This guide serves as a valuable resource for

researchers and scientists, enabling them to confidently identify and characterize this

compound in their work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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